5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole

• IUPAC Name: 5,5-dimethyl-4,6-dihydropyrrolo[1,2-b]pyrazole
• InChI: InChI=1S/C8H12N2/c1-8(2)5-7-3-4-9-10(7)6-8/h3-4H,5-6H2,1-2H3
• InChI Key: XSTHAMSNEGCYGK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=NN2C1)C
• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol

Description

“5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole” is a chemical compound with the molecular formula C8H12N2. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of “5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole” involves a multi-step reaction. The general procedure involves dissolving an appropriate allenyl azine in dry xylene and heating the resulting mixture to reflux under an argon atmosphere. The reactions are monitored by TLC and purified by column chromatography or by preparative TLC.

Molecular Structure Analysis

The molecular structure of “5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole” can be analyzed using various programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD.

Chemical Reactions Analysis

The chemical reactions involving “5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole” are complex and can be analyzed using various techniques such as NMR, HPLC, LC-MS, and UPLC.

Physical And Chemical Properties Analysis

“5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole” has a molecular weight of 136.19. It has a high GI absorption and is BBB permeant. It is not a substrate or inhibitor for various CYP enzymes. Its water solubility is classified as very soluble.

Scientific Research Applications

Synthesis and Chemical Applications

• C-H Activation in Synthesis : The C-H activation of position 3 of a substituted pyrazole ring, catalyzed by palladium(II), facilitates the synthesis of arylated or heteroarylated 5,5-dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazoles. This process is valuable for producing selective ALK5 kinase inhibitors (Tenora et al., 2016).

• Large-Scale Synthesis of Heteroaryl Carboxyaldehydes : Utilizing a nonchromatographic method, an efficient large-scale separation and synthesis of isomeric ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole carboxylates have been developed, which are key intermediates in the synthesis of bicyclic heteroaryl-substituted penems (Nikitenko et al., 2006).

• Microwave-Induced Synthesis : Microwave irradiation is used to synthesize 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazoles via intramolecular cyclization. This method is advantageous for producing molecules where bicyclic pyrazoles are fused to larger rings, aiding in the synthesis of naturally-occurring compounds (Yoneyama et al., 2022).